Cas no 2227717-22-6 (rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227717-22-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5814788
• PubChem ID: 165655717
• Update Time: 2025-06-23

rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1831895
• 2227717-22-6

• Inchi： 1S/C10H15NO/c1-10(2)8(5-11)9(10)7-3-4-12-6-7/h3-4,6,8-9H,5,11H2,1-2H3/t8-,9-/m0/s1
• InChI Key： XJUXJVJOIYDJME-IUCAKERBSA-N
• SMILES： O1C=CC(=C1)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Additional information on rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine

Chemical Profile of rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227717-22-6)

rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine, identified by its Chemical Abstracts Service number CAS No. 2227717-22-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its cyclopropyl backbone and furan substituent, presents a unique framework that has been explored for its potential biological activities and synthetic utility.

The structural motif of rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine encompasses several key features that make it of interest to researchers. The cyclopropyl ring, a three-membered carbon heterocycle, is known for its rigidity and ability to influence the conformational flexibility of adjacent functional groups. In this compound, the cyclopropyl group is further substituted with a dimethylmethylamino moiety at the 2-position and a furan ring at the 3-position. This arrangement creates a steric environment that can modulate interactions with biological targets.

The presence of the furan substituent is particularly noteworthy, as furan derivatives are widely recognized for their diverse pharmacological properties. Furan moieties are commonly found in natural products and pharmaceuticals, contributing to activities such as antiviral, anti-inflammatory, and anticancer effects. The specific positioning of the furan ring in rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine at the 3-position relative to the cyclopropyl ring likely influences its electronic properties and potential interactions with biological receptors.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of complex molecules like rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine. Molecular modeling studies have suggested that the rigid cyclopropyl framework may enhance binding affinity to certain protein targets by reducing conformational entropy. Additionally, the electron-withdrawing nature of the furan ring could modulate hydrogen bonding interactions or participate in π-stacking with aromatic residues in protein binding pockets.

In vitro studies have begun to explore the potential pharmacological activities of derivatives related to rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine. Preliminary data indicate that certain analogs may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. These findings align with broader trends in drug discovery where structural motifs derived from natural products are being repurposed for therapeutic applications.

The synthesis of rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine presents unique challenges due to its stereocenter-rich structure. Stereocontrol is crucial in pharmaceutical chemistry to ensure enantiopurity and minimize off-target effects. Researchers have employed asymmetric synthesis strategies involving chiral auxiliaries or catalysts to achieve the desired configuration at both stereocenters. The racemic form (rac) indicates that both enantiomers are present in equal proportions; however, further derivatization may allow for the isolation of individual enantiomers for more targeted biological evaluation.

The dimethylmethylamino group in rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine adds another layer of complexity to its potential biological activity. Amines are well-known pharmacophores that can interact with various biological targets through hydrogen bonding or ionic interactions. The presence of two methyl groups adjacent to the nitrogen atom may influence solubility and metabolic stability, factors that are critical for drug-like properties.

Comparative studies with closely related compounds have provided insights into the role of each structural component in modulating biological activity. For instance, replacing the furan ring with other heterocycles or aromatic systems may alter binding affinity or selectivity profiles. Such modifications are often guided by structure-activity relationship (SAR) studies aimed at optimizing potency while minimizing side effects.

The growing interest in rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine reflects broader trends in medicinal chemistry towards discovering novel scaffolds with unique properties. As computational methods improve and high-throughput screening becomes more efficient, compounds like this one are being evaluated more rapidly for their potential therapeutic applications across various disease areas.

Future research directions may focus on developing more efficient synthetic routes to rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine and its derivatives using green chemistry principles to minimize environmental impact. Additionally, exploring its behavior in living systems through preclinical studies could provide valuable data on pharmacokinetics and toxicity profiles before human trials commence.

In summary,rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227717-22-6) represents an intriguing compound with a complex structure that holds promise for further exploration in pharmaceutical research. Its unique combination of structural features makes it a valuable candidate for developing new therapeutic agents targeting conditions such as inflammation or metabolic disorders where modulating enzyme activity is key.